Cas no 877823-41-1 (2-Cyclohexen-1-one,3-(hexyloxy)-)

• Product Name: 2-Cyclohexen-1-one,3-(hexyloxy)-
• CAS No: 877823-41-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 710115
• Update Time: 2024-01-31

2-Cyclohexen-1-one,3-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3-(hexyloxy)-
• 2-Cyclohexen-1-one,3-(hexyloxy)-(9CI)

• Inchi： 1S/C12H20O2/c1-2-3-4-5-9-14-12-8-6-7-11(13)10-12/h10H,2-9H2,1H3
• InChI Key： HSDIDEMSVQSLLA-UHFFFAOYSA-N
• SMILES： O(C1=C([H])C(C([H])([H])C([H])([H])C1([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 196.146
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2